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Compound of Interest

Compound Name: N-(2-(Allyloxy)benzyl)ethanamine

CAS No.: 869942-52-9

Cat. No.: B494687

Get Quote

This guide provides essential safety protocols and operational directives for the handling and

disposal of N-(2-(Allyloxy)benzyl)ethanamine. It is intended for researchers, scientists, and

professionals in drug development who may work with this or structurally similar compounds.

The information herein is synthesized from established safety data for analogous chemical

structures to ensure a comprehensive and cautious approach to laboratory safety.

Understanding the Hazard Profile
While a specific Safety Data Sheet (SDS) for N-(2-(Allyloxy)benzyl)ethanamine is not readily

available, its structure, containing a substituted benzylamine and an allyl ether moiety,

suggests a hazard profile that warrants significant precautions. Analogous compounds like

benzylamine are known to be corrosive, causing severe skin burns and eye damage, and are

harmful if swallowed or in contact with skin[1][2]. The presence of the ethanamine group

suggests it is a basic compound[3].

Anticipated Hazards:

Corrosivity: Likely to cause severe skin burns and eye damage upon contact[1][2].
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Toxicity: Potential for harm if ingested, inhaled, or absorbed through the skin[1].

Irritation: May cause irritation to the respiratory tract[2].

Combustibility: Similar compounds are combustible liquids[1].

Property Value Source

Molecular Formula C12H17NO [4]

Molecular Weight 191.27 g/mol [4]

IUPAC Name

N-[(2-prop-2-

enoxyphenyl)methyl]ethanami

ne

[4]

Personal Protective Equipment (PPE): A Proactive
Stance
A risk-based approach to PPE selection is critical. The following recommendations are based

on the potential hazards of N-(2-(Allyloxy)benzyl)ethanamine. All PPE should be inspected

before use and must meet American National Standards Institute (ANSI) requirements[5].

Core PPE Requirements
Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are the

minimum requirement at all times in the laboratory[6]. When handling larger quantities or

when there is a splash hazard, chemical splash goggles and a face shield are mandatory[7].

Skin and Body Protection: A flame-resistant lab coat should be worn and buttoned to its full

length. For procedures with a high risk of splashing, a chemical-resistant apron over the lab

coat is recommended[5][6]. Long pants and closed-toe shoes are required at all times[8].

Hand Protection: Due to the corrosive nature of similar amines, nitrile or neoprene gloves are

recommended for incidental contact. For prolonged contact or immersion, heavier-duty butyl

rubber gloves should be used. Always consult the glove manufacturer's chemical resistance
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guide. Contaminated gloves must be removed and disposed of properly, followed by

thorough hand washing[6][8][9].

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE

when working with N-(2-(Allyloxy)benzyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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